Cas no 52695-39-3 (4-(Oxiran-2-yl)benzonitrile)

• Product Name: 4-(Oxiran-2-yl)benzonitrile
• CAS No: 52695-39-3
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 375676
• PubChem ID: 40494
• Update Time: 2025-10-25

4-(Oxiran-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Oxiran-2-yl)benzonitrile
• 4-(2-oxiranyl)Benzonitrile
• 4-oxiran-2-ylbenzonitrile
• Benzonitrile,4-(2-oxiranyl)-
• benzonitrile, 4-oxiranyl-
• 5-18-06-00371 (Beilstein Handbook Reference)
• BRN 1307303
• 52695-39-3
• DTXSID90967138
• Z278165196
• FT-0750977
• AKOS000139110
• EN300-40071
• SCHEMBL1225841
• p-Cyanostyrene oxide
• A914402
• AKOS022188721
• CS-0248512
• F79875
• 4-(2-Oxiranyl)-benzonitrile
• WLNIRLBZLAAEAQ-UHFFFAOYSA-N
• 4-Oxiranylbenzonitrile
• CCA69539
• FT-0770529
• FT-0774035
• p-(epoxyethyl)benzonitrile
• DB-071569
• DB-065288
• 179694-34-9
• 179694-33-8
• DB-065289

• MDL： MFCD01662290
• Inchi： 1S/C9H7NO/c10-5-7-1-3-8(4-2-7)9-6-11-9/h1-4,9H,6H2
• InChI Key： WLNIRLBZLAAEAQ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.2
• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.58
• PSA: 36.32

4-(Oxiran-2-yl)benzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(Oxiran-2-yl)benzonitrile

Comprehensive Analysis of 4-(Oxiran-2-yl)benzonitrile (CAS No. 52695-39-3): Properties, Applications, and Industry Insights

4-(Oxiran-2-yl)benzonitrile (CAS No. 52695-39-3) is a specialized organic compound featuring a unique combination of an epoxide (oxirane) ring and a benzonitrile moiety. This structure grants it versatile reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's molecular formula C9H7NO and molecular weight 145.16 g/mol highlight its compact yet functional design, which aligns with modern demands for efficient and sustainable chemical intermediates.

In recent years, the interest in epoxide-containing compounds like 4-(Oxiran-2-yl)benzonitrile has surged due to their role in click chemistry and polymer cross-linking. Researchers frequently search for "epoxide reactivity in organic synthesis" or "benzonitrile derivatives applications," reflecting its relevance in cutting-edge science. The compound's oxirane ring offers a reactive site for nucleophilic attacks, enabling the formation of bonds with amines, thiols, or alcohols—a feature exploited in drug discovery and material science.

From an industrial perspective, 4-(Oxiran-2-yl)benzonitrile is gaining traction as a precursor for high-performance polymers and liquid crystals. Its nitrile group enhances thermal stability, a property highly sought after in electronics and coatings. Searches like "heat-resistant polymers from nitriles" or "epoxide-based adhesives" underscore its commercial potential. Moreover, its compatibility with green chemistry principles—such as solvent-free reactions—positions it as a candidate for sustainable manufacturing processes.

Analytical studies of CAS No. 52695-39-3 emphasize its spectroscopic fingerprints, including distinct IR peaks at 2240 cm^-1 (C≡N stretch) and 850 cm^-1 (oxirane ring vibration). These traits facilitate its identification in complex mixtures, addressing common queries like "how to characterize epoxide-nitrile compounds." Additionally, its solubility in polar aprotic solvents (e.g., DMF, acetone) makes it adaptable to diverse reaction conditions.

Innovative applications of 4-(Oxiran-2-yl)benzonitrile extend to photoresist materials in semiconductor fabrication, where its UV stability and cross-linking efficiency are critical. This aligns with trending topics like "advanced lithography chemicals" and "microelectronics material innovation." Furthermore, its potential in bioconjugation—linking biomolecules for diagnostics—has sparked interest in life sciences, as seen in searches for "epoxides in bioprobes."

Quality control of 52695-39-3 involves rigorous HPLC and GC-MS analysis to ensure purity >98%, a key concern for industrial buyers. Discussions on "analytical methods for nitrile-epoxide hybrids" highlight this need. The compound's storage stability under inert atmospheres also addresses practical challenges noted in forums.

In summary, 4-(Oxiran-2-yl)benzonitrile (CAS No. 52695-39-3) exemplifies the synergy of structural functionality and broad applicability. Its role in emerging fields—from smart materials to biomedical engineering—ensures its prominence in both academic and industrial landscapes, answering the growing demand for multifunctional building blocks in modern chemistry.